Cas no 866124-03-0 (N-{4-(hydroxycarbamoyl)methyl-1,3-thiazol-2-yl}benzamide)

• Product name: N-{4-(hydroxycarbamoyl)methyl-1,3-thiazol-2-yl}benzamide
• CAS No: 866124-03-0
• MF: C₁₂H₁₁N₃O₃S
• MW: 277.299041032791
• CID: 4259326
• PubChem ID: 7161211

N-{4-(hydroxycarbamoyl)methyl-1,3-thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetamide, 2-(benzoylamino)-N-hydroxy-
• N-[4-[2-(hydroxyamino)-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• N-(4-Hydroxycarbamoylmethyl-thiazol-2-yl)-benzamide
• AB00601776-02
• CHEMBL364482
• 866124-03-0
• MLS000686149
• SMR000324176
• N-{4-[(HYDROXYCARBAMOYL)METHYL]-1,3-THIAZOL-2-YL}BENZAMIDE
• SR-01000019856-1
• BDBM50170530
• HMS2750O16
• N-(4-(2-(hydroxyamino)-2-oxoethyl)thiazol-2-yl)benzamide
• AKOS016370952
• SR-01000019856
• N-{4-[2-(hydroxyamino)-2-oxoethyl]-1,3-thiazol-2-yl}benzamide
• STL278741
• F2502-0127
• N-{4-(hydroxycarbamoyl)methyl-1,3-thiazol-2-yl}benzamide

• Inchi： InChI=1S/C12H11N3O3S/c16-10(15-18)6-9-7-19-12(13-9)14-11(17)8-4-2-1-3-5-8/h1-5,7,18H,6H2,(H,15,16)(H,13,14,17)
• InChI Key： YMDYQWDQLZFIQV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 277.05211239Da
• Monoisotopic Mass: 277.05211239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų
• XLogP3: 0.9